Cas no 1805057-40-2 (2,5-Difluoro-4-(trifluoromethylthio)toluene)

• Product Name: 2,5-Difluoro-4-(trifluoromethylthio)toluene
• CAS No: 1805057-40-2
• MF: C₈H₅F₅S
• MW: 228.18231844902
• CID: 5006565
• Update Time: 2025-06-08

2,5-Difluoro-4-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5F5S/c1-4-2-6(10)7(3-5(4)9)14-8(11,12)13/h2-3H,1H3
• InChI Key： PAPZMYMMTGFBCQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(=C(C)C=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3

Additional information on 2,5-Difluoro-4-(trifluoromethylthio)toluene

Professional Introduction to 2,5-Difluoro-4-(trifluoromethylthio)toluene (CAS No. 1805057-40-2)

2,5-Difluoro-4-(trifluoromethylthio)toluene, with the chemical identifier CAS No. 1805057-40-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of organofluorine derivatives, which are widely recognized for their unique electronic properties and metabolic stability. The presence of both fluoro and trifluoromethylthio substituents imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The structural features of 2,5-Difluoro-4-(trifluoromethylthio)toluene make it particularly interesting for applications in drug discovery. The aromatic ring is flanked by two fluorine atoms at the 2- and 5-positions, which can influence the compound's solubility, bioavailability, and interaction with biological targets. Additionally, the trifluoromethylthio group introduces a sulfur atom that can participate in various chemical transformations, such as nucleophilic substitution or metal-catalyzed coupling reactions. These attributes have positioned this compound as a key building block in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic properties. Studies have demonstrated that fluorine atoms can improve metabolic stability, reduce susceptibility to enzymatic degradation, and enhance binding affinity to biological targets. The incorporation of multiple fluorine atoms, as seen in 2,5-Difluoro-4-(trifluoromethylthio)toluene, further amplifies these effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of fluoroaromatics in developing antiviral drugs, where the electron-withdrawing nature of fluorine atoms helps stabilize reactive intermediates and improve drug efficacy.

The trifluoromethylthio group in this compound also plays a crucial role in its reactivity and potential applications. This moiety is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Researchers have leveraged this property to develop fluorinated analogs of existing drugs that exhibit improved pharmacological profiles. For example, a recent publication in Organic Letters described the synthesis of a series of trifluoromethylthio-substituted aromatics and their evaluation as kinase inhibitors. The results indicated that these compounds displayed promising activity against various cancer-related targets.

The synthesis of 2,5-Difluoro-4-(trifluoromethylthio)toluene involves multi-step organic transformations that highlight the versatility of fluorinated chemistry. One common approach involves the reaction of 4-methylbenzenethiol with trifluoromethanesulfenyl chloride in the presence of a base catalyst. This reaction proceeds via nucleophilic substitution, where the thiolate anion attacks the electrophilic trifluoromethanesulfenyl chloride to form the desired product. The use of fluorinating agents such as hydrogen fluoride or diethylaminosulfur trifluoride can further refine the synthesis by introducing additional fluoro substituents at strategic positions on the aromatic ring.

The applications of 2,5-Difluoro-4-(trifluoromethylthio)toluene extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemical research, fluorinated compounds are often employed as intermediates in the synthesis of herbicides and fungicides due to their enhanced environmental stability and bioactivity. A study published in Pest Management Science explored the use of fluoroaromatics in developing novel crop protection agents, demonstrating their potential to combat resistant strains of pests while maintaining low toxicity to non-target organisms.

The role of computational chemistry in optimizing synthetic routes for complex molecules like 2,5-Difluoro-4-(trifluoromethylthio)toluene cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes, identify optimal conditions, and design efficient synthetic strategies before conducting experimental work. For instance, density functional theory (DFT) calculations have been used to study the electronic structure and reactivity of organofluorine derivatives, providing insights into how structural modifications influence chemical properties.

The future prospects for 2,5-Difluoro-4-(trifluoromethylthio)toluene are promising as new methodologies continue to emerge in synthetic organic chemistry. Innovations such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis offer novel pathways for constructing complex fluorinated molecules with precision and efficiency. Additionally, advancements in green chemistry principles are driving the development of sustainable synthetic protocols that minimize waste and hazardous byproducts.

In conclusion, 2,5-Difluoro-4-(trifluoromethylthio)toluene (CAS No. 1805057-40-2) is a versatile fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents with improved pharmacokinetic properties. As research continues to uncover new synthetic strategies and applications for organofluorine derivatives, compounds like this will undoubtedly play a crucial role in advancing drug discovery and material science.